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Compound of Interest

Compound Name: Lanthanum(III)iodide

Cat. No.: B8795739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of aqueous and organic

solutions of Lanthanum(III) iodide (LaI₃). Due to the compound's hygroscopic and air-sensitive

nature, careful handling is paramount to ensure the accuracy and reproducibility of

experimental results.

Introduction
Lanthanum(III) iodide is a water-soluble inorganic compound that serves as a precursor in

various chemical syntheses. Its solutions are utilized in catalysis, materials science, and

pharmacological research. The preparation of stable and accurately concentrated LaI₃

solutions requires stringent adherence to protocols that account for its reactivity with

atmospheric moisture and the potential for hydrolysis in aqueous media.

Safety and Handling Precautions
Lanthanum(III) iodide is irritating to the eyes, respiratory system, and skin. It is crucial to handle

this compound in a well-ventilated area, preferably within a fume hood or a glovebox.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, must be worn at all times. Anhydrous LaI₃ should be handled under an inert atmosphere

(e.g., argon or nitrogen) to prevent degradation.
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A summary of the key physical and chemical properties of Lanthanum(III) iodide is provided in

the table below for easy reference.

Property Value Citation(s)

Chemical Formula LaI₃ [1]

Molar Mass 519.62 g/mol [1]

Appearance
White to yellowish or gray

solid/powder

Melting Point 772-779 °C [2]

Density 5.63 g/cm³ at 25 °C [1]

Solubility in Water Very soluble [1]

Solubility in Acetone Very soluble [2]

Solubility in THF
Reacts to form a soluble

complex
[1]

Experimental Protocols
Protocol for Preparing an Aqueous Lanthanum(III) Iodide
Stock Solution (e.g., 0.1 M)
To minimize hydrolysis, which can lead to the formation of insoluble lanthanum hydroxide or

polymeric species, it is recommended to use slightly acidified water.[1]

Materials and Equipment:

Anhydrous Lanthanum(III) iodide (LaI₃) powder

High-purity, deionized water, degassed

Dilute hydroiodic acid (HI) or acetic acid

Volumetric flasks and pipettes
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Magnetic stirrer and stir bar

pH meter

Schlenk line or glovebox (recommended for handling anhydrous LaI₃)

Procedure:

Solvent Preparation: Prepare a sufficient volume of deionized water and degas it by sparging

with an inert gas (argon or nitrogen) for at least 30 minutes to remove dissolved oxygen. To

prevent hydrolysis, acidify the water to a pH between 5 and 6 by adding a few drops of dilute

hydroiodic acid or acetic acid.

Weighing of LaI₃: Inside a glovebox or under a continuous stream of inert gas, accurately

weigh the required amount of anhydrous LaI₃ powder. For example, to prepare 100 mL of a

0.1 M solution, weigh 5.196 g of LaI₃.

Dissolution: Transfer the weighed LaI₃ to a volumetric flask containing a magnetic stir bar

and approximately 80% of the final volume of the acidified, degassed water.

Mixing: Immediately cap the flask and stir the mixture until the solid is completely dissolved.

Final Volume Adjustment: Once the solid is fully dissolved, carefully add the acidified,

degassed water to the calibration mark of the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Store the solution in a tightly sealed container, preferably under an inert

atmosphere, to prevent contamination and degradation.

Protocol for Preparing a Lanthanum(III) Iodide Solution
in Tetrahydrofuran (THF) (e.g., 0.1 M)
The preparation of LaI₃ solutions in organic solvents must be performed under strictly

anhydrous and anaerobic conditions, typically within a glovebox. Anhydrous LaI₃ reacts with

THF to form a soluble complex, often the LaI₃(THF)₄ adduct.[1]
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Materials and Equipment:

Anhydrous Lanthanum(III) iodide (LaI₃) powder

Anhydrous, oxygen-free tetrahydrofuran (THF)

Glovebox with an inert atmosphere (<1 ppm O₂, <1 ppm H₂O)

Volumetric flask and pipette

Analytical balance

Magnetic stirrer and stir bar

Procedure:

Glovebox Preparation: Ensure the glovebox is properly purged and the atmosphere is inert.

Material Transfer: Transfer all necessary glassware, a sealed container of anhydrous LaI₃,

and anhydrous THF into the glovebox antechamber and cycle appropriately.

Weighing of LaI₃: Inside the glovebox, accurately weigh the required amount of anhydrous

LaI₃ powder on an analytical balance. For 100 mL of a 0.1 M solution, this would be 5.196 g.

Dissolution: Place a magnetic stir bar in a volumetric flask. Carefully transfer the weighed

LaI₃ into the flask.

Solvent Addition: Add a portion of the anhydrous THF to the flask and begin stirring.

Anhydrous LaI₃ will react with THF to form a soluble complex.[1]

Complete Dissolution and Volume Adjustment: Continue adding THF while stirring until the

solid is completely dissolved. Then, carefully add anhydrous THF up to the calibration mark

of the volumetric flask.

Homogenization: Cap the flask and stir the solution to ensure it is homogeneous.

Storage: Store the solution in a sealed container within the glovebox to maintain its integrity.
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Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing a Lanthanum(III) iodide solution in

an organic solvent under an inert atmosphere.
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Workflow for Preparing Anhydrous LaI3 Solution in Organic Solvent

Glovebox Preparation

Solution Preparation

Final Steps

Purge Glovebox

Transfer Materials

Weigh Anhydrous LaI3

Add Anhydrous Solvent

Stir to Dissolve

Adjust to Final Volume
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Store Under Inert Atmosphere

Click to download full resolution via product page

Caption: Workflow for preparing an anhydrous LaI₃ solution.
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Solution Stability and Storage
Aqueous solutions of LaI₃ are prone to hydrolysis, especially at neutral or basic pH. Storing the

solution in a slightly acidic medium (pH 5-6) can enhance stability. Both aqueous and organic

solutions should be stored in tightly sealed containers, preferably under an inert atmosphere, to

prevent contamination from atmospheric moisture and carbon dioxide. For long-term storage,

refrigeration may be considered, but the solution should be allowed to return to room

temperature before use to avoid condensation. Regular checks for precipitation or discoloration

are recommended to ensure the integrity of the solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8795739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

